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Compound of Interest |

Compound Name: Adrenaline Impurity F
CAS No.: 78995-75-2
Cat. No.: B602104
- 7

Executive Summary & Chemical Identity

Adrenaline Impurity F (European Pharmacopoeia designation) represents a critical
degradation product formed not through oxidation, but through a nucleophilic substitution
reaction with sulfite antioxidants commonly used in parenteral formulations.

Correct identification of this impurity is a mandatory quality control step (ICH Q3A/B) for
epinephrine (adrenaline) injectable products. Unlike oxidative impurities like Adrenalone
(Impurity C), Impurity F retains the catechol functionality but modifies the benzylic alcohol.

Chemical Profile

o Common Name: Epinephrine Sulfonate; Adrenaline

-sulfonate.[1][2]

e Chemical Name: (1R)-1-(3,4-Dihydroxyphenyl)-2-(methylamino)ethanesulfonic acid.[1][2][3]
[4]

e Molecular Formula:

[2131[4]

e Molecular Weight: 247.27 g/mol [2][3][4]
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e CAS Number: 78995-75-2[1][2][3][4]

» Origin: Reaction of Adrenaline with Sodium Metabisulfite (antioxidant) in acidic media.

Mechanism of Formation

Understanding the mechanism is the first step in validation. The formation of Impurity F
proceeds via the acid-catalyzed displacement of the benzylic hydroxyl group. This is distinct
from the oxidative pathways that lead to Adrenalone or Adrenoichrome.

Diagram 1: Formation Pathway of Impurity F
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Caption: Acid-catalyzed nucleophilic substitution of the benzylic hydroxyl group by bisulfite ion.

Spectroscopic Characterization (The Core)

The following sections detail the specific spectral markers required to distinguish Impurity F
from the parent API (Adrenaline).

A. Mass Spectrometry (MS)

Mass spectrometry provides the primary confirmation of the sulfonic acid moiety via the
molecular ion shift and characteristic sulfur-loss fragmentation.
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Parameter Adrenaline (Parent) Impurity F (Target) Diagnostic Shift

o Sulfonates ionize well
lonization Mode ESI (+) ESI (+) / ESI () ) ]
in negative mode.

+64 Da (Net change: -
OH + SO3H)

Molecular lon

] Strong signal for
Negative Mode )
sulfonate anion.

Loss of 82 Da (
166 ( 166 (Loss of

Key Fragments ) restores the styrene-

loss) ) like cation.

Expert Insight: In ESI-MS/MS, look for the neutral loss of 80 Da (

) or 82 Da (
) from the precursor ion. This is the "smoking gun" for sulfonic acids.

B. Nuclear Magnetic Resonance (NMR)

NMR offers the most definitive structural proof. The substitution of the electronegative Oxygen
(in -OH) with Sulfur (in -SO3H) drastically alters the chemical environment of the benzylic
position (Position 7).

1H NMR (Proton) - 500 MHz,
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Position Proton Type

Adrenaline

(Ppm)

Impurity F

(ppm)

Analysis

H-7 Benzylic (CH)

4.85 (dd)

4.20 - 4.45 (m)

Upfield Shift. The
C-S bond is less
deshielding than
the C-O bond.

Methylene (
H-8
)

3.20 (m)

3.40 - 3.60 (M)

Slight downfield
shift due to
proximity to the

bulky sulfonate

group.

Methyl (
N-Me
)

2.70 (s)

2.75 (s)

Minimal change;
remote from

substitution site.

Aromatic

6.70 - 6.90

6.75-7.00

Catechol ring

remains intact.

13C NMR (Carbon) - 125 MHz,

This is the most robust validation point.
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Adrenaline Impurity F
Position Carbon Type Analysis
(Ppm) (ppm)

Major Upfield
Shift (~10-14
ppm). Carbon
attached to

C-7 Benzylic (CH) ~72.0 ~58.0- 62.0 Sulfur resonates
at significantly
higher field than
Carbon attached

to Oxygen.

Methylene (
C-8 ~54.0 ~50.0 - 52.0 Minor shift.

)

C. Infrared Spectroscopy (FT-IR)

IR is useful for rapid screening, particularly to confirm the presence of the sulfonate group.
¢ Diagnostic Bands (Impurity F):
o 1150 — 1250 cm~1: Asymmetric

stretching (Strong).

o 1010 — 1080 cm~1: Symmetric

stretching (Strong).

o Absence: The broad aliphatic

stretch (3300-3400 cm™1) seen in Adrenaline will be absent, although phenolic
and amine

stretching will still clutter this region. Focus on the fingerprint region (1000-1250 cm™1) for
the sulfonate bands.
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Analytical Workflow & Logic

To rigorously identify this impurity in a drug substance or product, follow this self-validating

workflow.

Diagram 2: Identification Logic Flow
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Caption: Logic flow for confirming Impurity F using Mass Spectrometry and NMR chemical shift
logic.

Experimental Protocol: Isolation & Standard
Preparation

Since Impurity F is a process-related impurity formed during storage with antioxidants, it can be
synthesized for use as a Reference Standard (RS).

Protocol:

Reactants: Dissolve L-Adrenaline (1.0 eq) in dilute acetic acid.

Reagent: Add Sodium Metabisulfite (

, 2.0 eq).

Condition: Heat at 60°C for 4-6 hours under inert atmosphere (

).

Work-up:

o Monitor by HPLC (Impurity F typically elutes earlier than Adrenaline on Reverse Phase
C18 due to the polar sulfonic acid group).

o Precipitate or crystallize from water/ethanol.

Validation: Verify structure using the spectroscopic data tables provided in Section 3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Spectroscopic Identification of
Adrenaline Impurity F]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b602104#spectroscopic-data-nmr-ir-ms-for-
adrenaline-impurity-f]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

